Cas no 3055-87-6 (Propanenitrile,3-(phenylthio)-)

Propanenitrile,3-(phenylthio)- structure
3055-87-6 structure
Product Name:Propanenitrile,3-(phenylthio)-
CAS No:3055-87-6
MF:C9H9NS
MW:163.239460706711
CID:317540
PubChem ID:220031
Update Time:2025-04-19

Propanenitrile,3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(phenylthio)-
    • 3-PHENYLTHIOPROPIONITRILE
    • 2-Cyanoethyl phenyl sulfide
    • 3-phenylsulfanylpropionitrile
    • PhSCH2CH2CN
    • 3-(Phenylthio)propanonitrile
    • NSC 2238
    • NSC2238
    • 3-(Phenylsulfanyl)propannitril
    • DTXSID90952847
    • beta-Phenylmercaptopropionitrile
    • 3-phenylsulfanylpropanenitrile
    • 3055-87-6
    • Propionitrile, 3-(phenylthio)-
    • NSC-2238
    • ZT5CBZ4HJN
    • AKOS000216530
    • WKFMBEQIFSBLPI-UHFFFAOYSA-N
    • propanenitrile, 3-(phenylthio)-
    • 3-(phenylsulfanyl)propanenitrile
    • SCHEMBL6402484
    • (2-cyanoethyl)phenylsulfide
    • J-620015
    • 3-(Phenylthio)propanenitrile
    • 3-(PHENYLTHIO)PROPIONITRILE
    • Inchi: 1S/C9H9NS/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2
    • InChI Key: WKFMBEQIFSBLPI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCC#N

Computed Properties

  • Exact Mass: 163.04600
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Density: 1.10
  • Boiling Point: 306 ºC
  • Flash Point: 139 ºC
  • PSA: 49.09000
  • LogP: 2.69238

Propanenitrile,3-(phenylthio)- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Propanenitrile,3-(phenylthio)- Related Literature

  • 1. The synthesis and Diels–Alder reactions of (E?)- and (Z?)-1-methoxy-3-(phenylsulfinyl)buta-1,3-dienes
    Harry Adams,James C. Anderson,Richard Bell,D. Neville Jones,Michael R. Peel,Nicholas C. O. Tomkinson J. Chem. Soc. Perkin Trans. 1 1998 3967
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